Cas no 1209789-09-2 (5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole)

• Product Name: 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole
• CAS No: 1209789-09-2
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6101381
• PubChem ID: 45555396
• Update Time: 2025-07-23

5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole
• [3-(4-methoxyphenyl)pyrrolidin-1-yl]-(4-propylthiadiazol-5-yl)methanone
• (3-(4-methoxyphenyl)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
• 1209789-09-2
• F5831-2785
• 5-[3-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-4-propyl-1,2,3-thiadiazole
• AKOS024520266

• Inchi： 1S/C17H21N3O2S/c1-3-4-15-16(23-19-18-15)17(21)20-10-9-13(11-20)12-5-7-14(22-2)8-6-12/h5-8,13H,3-4,9-11H2,1-2H3
• InChI Key： QUJRVQREKXVILD-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=C(OC)C=C2)C1)(C1SN=NC=1CCC)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole

Introduction to Compound with CAS No 1209789-09-2 and Product Name: 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole

The compound with the CAS number 1209789-09-2 and the product name 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a pyrrolidine ring linked to a thiadiazole moiety, contribute to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thiadiazole derivatives in the design of novel therapeutic agents. Thiadiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a pyrrolidine ring into the thiadiazole core enhances the molecule's pharmacological profile by introducing additional functional groups that can interact with biological targets. This combination has been explored in various drug discovery programs aimed at developing treatments for chronic diseases.

The specific substitution pattern in 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole, particularly the 4-methoxyphenyl group and the propyl side chain, plays a crucial role in determining its biological activity. The methoxy group on the phenyl ring can modulate electronic properties and influence interactions with enzymes or receptors. Similarly, the propyl group contributes to steric hindrance and can affect binding affinity. These structural elements are often fine-tuned during the drug discovery process to optimize efficacy and minimize side effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Preclinical studies have demonstrated that derivatives of thiadiazole-pyrrolidine hybrids exhibit promising activity against various disease targets. For instance, research has shown that such compounds can inhibit key enzymes involved in cancer progression or modulate signaling pathways associated with inflammatory diseases. The structural versatility of this class of molecules allows for the design of analogs with tailored properties, making them valuable tools for medicinal chemists.

The synthesis of 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. The construction of the thiadiazole ring typically requires cyclocondensation reactions between appropriate precursors, while the attachment of the pyrrolidine moiety often involves nucleophilic substitution or condensation reactions. The introduction of the 4-methoxyphenyl and propyl groups further complicates but also enriches the synthetic strategy, requiring careful selection of reagents and reaction conditions to achieve high yields and purity.

In terms of pharmacokinetic properties, compounds like 5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole must be evaluated for their solubility, stability, and metabolic fate to ensure they are suitable for clinical use. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy before conducting expensive experimental trials. Molecular modeling techniques can simulate how these molecules interact with biological targets and predict their behavior in vivo. Such predictions are invaluable for guiding optimization efforts and reducing attrition rates in drug development pipelines.

The therapeutic potential of this compound is further supported by its interaction with biological targets at a molecular level. For example, studies have suggested that thiadiazole-pyrrolidine derivatives can bind to enzymes such as kinases or cyclases, which are often overexpressed in disease states. By inhibiting these enzymes, these compounds can disrupt aberrant signaling pathways that contribute to pathology. Additionally, their ability to cross cell membranes makes them candidates for oral administration, which would enhance patient compliance compared to injectable therapies.

As research continues to uncover new biological functions and therapeutic opportunities for heterocyclic compounds like thiadiazoles and pyrrolidines,5-3-(4-methoxyphenyl)pyrrolidine-1-carbonyl-4-propyl-1,2,3-thiadiazole may serve as a foundation for future drug candidates. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory discoveries into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design,this compound could eventually contribute to advancements in treating some of today's most challenging diseases.